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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals profile and
optimize their scientific applications on NVIDIA H100 GPUs.

Troubleshooting Guides

Issue: Low GPU Utilization in a Molecular Dynamics
Simulation

Symptom: You are running a molecular dynamics simulation (e.g., GROMACS, NAMD,
LAMMPS) on an H100 GPU, but the GPU utilization, as reported by nvidia-smi, is consistently
below 80%.

Possible Causes and Solutions:

o CPU Bottleneck: The CPU might not be able to preprocess data or offload computations to
the GPU fast enough.

o Troubleshooting Steps:

1. Profile the application using NVIDIA Nsight Systems to visualize the CPU-GPU
interaction.
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2. Look for large gaps between kernel executions on the GPU timeline, which may indicate
the GPU is waiting for the CPU.

3. In the Nsight Systems report, examine the CPU thread states. If a core involved in data
preparation is frequently idle, it's a sign of a bottleneck.

o Solution:

» Optimize data loading and preprocessing pipelines. Use libraries that are optimized for
GPU data transfer.

» Consider using NVIDIA GPUDirect Storage to allow the GPU to directly access data
from storage, bypassing the CPU.[1]

« Inefficient Kernel Launch Configuration: The way CUDA kernels are launched might not be
optimal for the H100 architecture.

o Troubleshooting Steps:
1. Use NVIDIA Nsight Compute to profile the individual kernels of your simulation.

2. Analyze the "Occupancy"” section to see if the theoretical and achieved occupancies are
low. Low occupancy means that the streaming multiprocessors (SMs) on the GPU are
underutilized.

o Solution:
» Experiment with different thread block sizes.[1]

» Ensure that the problem size is large enough to saturate the GPU's computational
resources.

 Memory Access Patterns: Inefficient memory access can lead to stalls, where the GPU is
waiting for data from memory.

o Troubleshooting Steps:

1. In Nsight Compute, examine the "Memory Workload Analysis" section.
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2. Look for high latency in memory operations and low memory bandwidth utilization.

o Solution:

» Optimize your CUDA kernels to ensure coalesced memory access, where threads in a
warp access contiguous memory locations.[2]

» Utilize the H100's shared memory to reduce global memory access.[3]

Issue: Slower than Expected Performance in a Deep
Learning-based Drug Discovery Application

Symptom: You are training a deep learning model for a drug discovery task (e.g., protein
structure prediction, virtual screening) on an H100, but the performance improvement over an
older GPU like the A100 is not as significant as expected.

Possible Causes and Solutions:

» Not Leveraging H100-Specific Hardware Features: Your application may not be taking
advantage of the architectural improvements in the H100, such as the fourth-generation
Tensor Cores and the Transformer Engine.

o Troubleshooting Steps:

1. Verify that you are using the latest versions of your deep learning framework (e.g.,
TensorFlow, PyTorch) and NVIDIA libraries (CUDA, cuDNN).

2. Check the documentation of your framework to ensure you are enabling H100-specific
optimizations.

o Solution:

» Enable mixed-precision training using FP8 and FP16 data types to leverage the H100's
Tensor Cores. The H100's Transformer Engine is specifically designed to accelerate
these operations.[4]

» For transformer-based models, ensure the Transformer Engine is being utilized.
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e Suboptimal Hyperparameters: The hyperparameters used for training might not be tuned for
the H100's architecture.

o Troubleshooting Steps:
1. Profile the training process with Nsight Systems to identify any bottlenecks.
o Solution:

» Experiment with larger batch sizes. The H100's increased memory bandwidth can often

handle larger batches, which can improve throughput.

» Adjust the learning rate and other hyperparameters to find the optimal configuration for
the H100.

« Inefficient Data Pipeline: The GPU may be waiting for data, similar to the molecular

dynamics scenario.

o Troubleshooting Steps:
1. Use Nsight Systems to analyze the data loading and preprocessing stages.

o Solution:
» Optimize your data loading pipeline to ensure the GPU is continuously fed with data.
» Use data prefetching techniques to load data into memory before it is needed.

FAQs

Q1: What are the key performance metrics | should monitor when profiling my scientific
application on an H100 GPU?

Al: When profiling on an H100, you should monitor a range of metrics to get a comprehensive

view of your application's performance. These can be categorized as follows:
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Metric Category Key Metrics to Monitor Tools

GPU Utilization (%), Memory nvidia-smi, NVIDIA Nsight
Utilization (%) Systems

GPU Utilization

Memory Bandwidth (GB/s), ]
Memory Performance ) NVIDIA Nsight Compute
L1/L2 Cache Hit Rate

FLOPS (Floating-Point
Compute Performance Operations per Second), NVIDIA Nsight Compute

Tensor Core Utilization (%)

Kernel execution time,
Kernel Performance Occupancy, Warp execution NVIDIA Nsight Compute

efficiency

CPU-GPU data transfer times, )
System-Level Performance ) NVIDIA Nsight Systems
PCle bandwidth

Q2: My application is memory-bound. How can | optimize memory access patterns on the
H100?

A2: Optimizing memory access is crucial for performance on the H100. Here are several

techniques:

Coalesced Memory Access: Ensure that threads within the same warp access contiguous
memory locations. This allows the GPU to consolidate multiple memory requests into a
single transaction, maximizing bandwidth.[2]

Utilize Shared Memory: Shared memory is a small, fast, on-chip memory that can be used
as a programmer-managed cache. Staging data in shared memory can significantly reduce
latency compared to accessing global memory.[3]

Leverage the Tensor Memory Accelerator (TMA): The H100 introduces the TMA, which can
efficiently transfer large blocks of data between global and shared memory, reducing the
overhead of managing these transfers in your CUDA code.[2]

Asynchronous Data Movement: Use CUDA streams to overlap data transfers with
computation. This can hide the latency of memory operations by keeping the GPU busy with
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other work.
Q3: How do I choose the right precision (FP64, FP32, TF32, FP16, FP8) for my application?

A3: The choice of precision depends on the specific requirements of your scientific application.

Precision Use Case H100 Advantage
High-precision scientific
simulations (e.g., certain The H100 offers a significant
FP64 molecular dynamics, climate increase in FP64 performance
modeling) where numerical over the A100.[5][6]
accuracy is paramount.
While H100 improves on
Fpap Traditional single-precision A100's FP32 performance, the
workloads. most significant gains are in
lower precisions.
A hybrid format that offers the
range of FP32 with the
precision of FP16. It's a good
TF32 default for deep learning H100's Tensor Cores )
training to get a performance accelerate TF32 operations.
boost with minimal code
changes.
Mixed-precision training for The H100's fourth-generation
FP16/BEL6 deep learning models. Can Tensor Cores provide a
significantly speed up training substantial performance uplift
and reduce memory usage. for these precisions.[4]
The H100 is the first NVIDIA
Primarily for deep learning GPU to support FP8, enabled
P8 inference and training of by its Transformer Engine,
transformer models. Offers the  providing a massive
highest throughput. performance boost for
compatible models.[4][7]
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Q4: What is the recommended workflow for profiling and optimizing a CUDA application on the
H100?

A4: A systematic approach is recommended, starting with a high-level view and progressively
drilling down into the details.

Caption: A typical workflow for profiling and optimizing a CUDA application on the H100.

Experimental Protocols

Protocol 1: High-Level System Profiling with Nsight
Systems

Objective: To get a system-wide overview of your application's performance and identify major
bottlenecks such as CPU-GPU transfer inefficiencies or long-running kernels.

Methodology:
e Launch Nsight Systems: Open the Nsight Systems GUI.
o Configure the Profile:

o In the "Target for profiling" section, select your local machine or a remote target where the
H100 is located.

o For the "Command line with arguments,” enter the command to run your scientific
application.

o Ensure that "Collect CUDA trace" is checked. For a first pass, the default settings are
usually sufficient.

 Start Profiling: Click the "Start" button. Nsight Systems will launch your application and
collect trace data.

e Analyze the Timeline:

o Once the application finishes, the timeline view will be displayed.
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o Examine the CUDA row: Look for the execution of your kernels on the GPU timeline.
Large gaps between kernels can indicate that the GPU is idle, waiting for the CPU.

o Inspect the CPU rows: Correlate CPU activity with GPU activity. Look for threads that are
responsible for preparing data for the GPU. High utilization of these threads followed by
GPU activity is expected. Idle periods on the GPU while these CPU threads are active can
indicate a CPU-bound application.

o Analyze Memory Transfers: Look at the "CUDA HW" rows for memory copy operations
(HtoD for host-to-device and DtoH for device-to-host). Long-running memory transfers can
be a bottleneck.
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Nsight Systems Analysis Logic

@ Nsight Systems @

Are there large gaps

between kernel executions?

Are memory transfers
(HtoD/DtoH) slow?

Are specific kernels
very long-running?

Potential Kernel Bottleneck
(Profile with Nsight Compute)

\4

Potential CPU Bottleneck
(Investigate data pipeline)

Potential Memory Bottleneck
(Optimize data transfers)

No obvious system-level bottlenecks

Click to download full resolution via product page
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Caption: A logical flow for analyzing an Nsight Systems timeline to identify performance
bottlenecks.

Protocol 2: Detailed CUDA Kernel Analysis with Nsight
Compute

Objective: To perform an in-depth analysis of a specific CUDA kernel identified as a potential
bottleneck from Nsight Systems.

Methodology:

Launch Nsight Compute: Open the Nsight Compute GUI.
o Configure the Profile:
o Set the "Application to launch™ to your application’'s executable.

o In the "Profile" section, you can choose to profile all kernels or specify a particular kernel
to focus on.

¢ Run the Profile: Click "Launch." Nsight Compute will run your application and collect detailed
performance data for the specified kernel(s).

¢ Analyze the Report:

[¢]

GPU Speed Of Light Section: This provides a high-level summary of whether your kernel
is compute-bound or memory-bound.

o Memory Workload Analysis: This section gives detailed insights into memory access
patterns, including L1/L2 cache hit rates and memory bandwidth utilization. Look for low
cache hit rates and low bandwidth utilization as signs of inefficient memory access.

o Scheduler Statistics: This section provides information on warp scheduling and can
indicate potential instruction stalls.

o Source Counters: This view correlates performance metrics directly with your CUDA
source code, allowing you to pinpoint the exact lines of code that are causing performance
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issues.

Data Presentation
H100 vs. A100 Performance Comparison for Scientific
Applications (lllustrative)

The following table provides an illustrative comparison of the performance gains that can be
expected with the H100 compared to the A100 for various scientific computing workloads.
Actual performance will vary based on the specific application and its optimization.

H100
L A100 Key H100
Application/Be ) Performance .
Metric Performance . Architectural
nchmark . (Relative
(Baseline) Advantage
Speedup)
Higher memory
Molecular )
b s ( . 10 2.0x - 2.5x(6] bandwidth and
namics (e.g., ns/da .0x ~2.0x - 2.5x
Y 9 Y FP64
GROMACS)
performance
Enhanced FP64
Quantum ] ]
) Time to solution 1.0x ~2.0x compute
Chemistry .
capabilities
Large Language o Transformer
o Training )
Model Training 1.0x Up to 4.0x[8] Engine and FP8
throughput
(e.g., GPT-3) support
_ Increased
High-
number of CUDA
Performance TFLOPS 1.0x ~3.0x ]
) cores and higher
Linpack (HPL)

clock speeds

Note: The performance speedups are approximate and can be influenced by many factors,
including the dataset, model size, and software optimizations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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